N-methyl-[(2,3-dihydrobenzo[b]furan-7-yl)methyl]amine

• IUPAC Name: 1-(2,3-dihydro-1-benzofuran-7-yl)-N-methylmethanamine
• InChI: InChI=1S/C10H13NO/c1-11-7-9-4-2-3-8-5-6-12-10(8)9/h2-4,11H,5-7H2,1H3
• InChI Key: WVSLYVGYBIMHJY-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC=CC2=C1OCC2
• Molecular Formula: C10H13NO
• DSSTOX Substance ID: DTXSID50649928
• Molecular Weight: 163.22 g/mol
• CAS RN: 389845-43-6

Description

“N-methyl-[(2,3-dihydrobenzo[b]furan-7-yl)methyl]amine” is a laboratory chemical. It is also known as "2,3-Dihydro-N-methyl-7-benzofuranmethanamine".

Molecular Structure Analysis

The molecular formula of “N-methyl-[(2,3-dihydrobenzo[b]furan-7-yl)methyl]amine” is C10H13NO. The molecular weight is 163.22.

Scientific Research Applications

Catalytic Applications

• CO2 Fixation: Thiazolium carbene catalysts are effective for the N-formylation and N-methylation of amines using CO2, a sustainable approach for synthesizing pharmaceuticals and natural products (Das et al., 2016).

Synthesis and Reactivity

• Nematicidal and Antimicrobial Activity: Synthesized compounds involving N-methyl-[(2,3-dihydrobenzo[b]furan-7-yl)methyl]amine structures showed significant nematicidal and antimicrobial activities, suggesting potential applications in agriculture and medicine (Reddy et al., 2010).
• Electrophilic Substitution Reactions: Studies on the synthesis and reactivity of fusion products of 2-Methylthiazole Fragment to 2-(Furan-2-yl)benzimidazole provide insights into the behavior of such compounds in various chemical reactions (Elchaninov et al., 2018).

Insecticidal Activity

• Chrysanthemates Synthesis: Synthesis of 2,3-dihydrobenzo[b]furan-3-yl and 2,3-dihydrobenzo[b]-thiophen-3-yl chrysanthemates, which showed potent insecticidal activity, indicating potential use in pest control (Nakada et al., 1978).

Methodological Innovations

• Reductive Amination: Expedient synthesis methods for N-Methyl- and N-Alkylamines using reusable cobalt oxide nanoparticles demonstrate advancements in the synthesis of fine and bulk chemicals (Senthamarai et al., 2018).
• Chiral Synthesis: Optical resolution and chiral synthesis methods for methyl 6,7-dichloro-2,3-dihydrobenzo(b)furan-2-carboxylate highlight the importance of such compounds in asymmetric synthesis and chiral drug development (Yodo et al., 1988).

Safety And Hazards

“N-methyl-[(2,3-dihydrobenzo[b]furan-7-yl)methyl]amine” is considered hazardous. It may cause harm if swallowed, cause severe skin burns and eye damage, and may cause respiratory irritation. Safety measures include washing thoroughly after handling, not eating, drinking, or smoking when using this product, wearing protective gloves/clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area.